Cas no 1352518-69-4 (2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352518-69-4
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5188847
• Update Time: 2025-06-12

2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde
• 1-Pyrrolidinecarboxaldehyde, 2-(2-chloro-3-pyridinyl)-

• Inchi： 1S/C10H11ClN2O/c11-10-8(3-1-5-12-10)9-4-2-6-13(9)7-14/h1,3,5,7,9H,2,4,6H2
• InChI Key： BYPTVTXUXUDXBR-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCC1C1=CC=CN=C1Cl

Additional information on 2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde

Introduction to 2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352518-69-4)

2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde, identified by its CAS number 1352518-69-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aldehyde has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound combines a pyridine ring with a chloro substituent and a pyrrolidine moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>pyridine core is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. The presence of a< strong>chloro group at the 2-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitutions that can be exploited in synthetic chemistry. Additionally, the< strong>pyrrolidine ring introduces flexibility and can serve as a binding pocket for enzymes and receptors.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). The aldehyde functional group in< strong>2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde provides a reactive site for covalent bond formation, which is often employed in designing PPI modulators. Such compounds have shown promise in preclinical studies for their ability to disrupt aberrant signaling pathways involved in diseases like cancer and inflammation.

The< strong>CAS number 1352518-69-4 uniquely identifies this compound and distinguishes it from other isomers or analogs. This specificity is crucial for researchers who need to ensure the purity and consistency of their reagents. The compound’s synthesis involves multi-step organic reactions, including condensation, chlorination, and functional group transformations, which require meticulous control to achieve high yields and minimal side products.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. By leveraging molecular docking simulations, researchers can predict the binding affinity of< strong>2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde to various biological targets. These simulations have suggested that the compound may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. This hypothesis is currently under investigation in academic and industrial laboratories.

The< strong>pyrrolidine-containing fragment is particularly interesting due to its structural similarity to natural products found in medicinal plants. Many alkaloids, which are known for their pharmacological properties, incorporate pyrrolidine rings into their structures. By studying compounds like< strong>2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde, chemists aim to uncover new therapeutic agents inspired by nature’s own chemical libraries.

In conclusion, 2-(2-Chloro-pyridin-3-yl)-pyrrolidine-1-carbaldehyde (CAS No. 1352518-69-4) represents a promising lead compound for further pharmaceutical development. Its unique structural features make it an attractive candidate for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.